Cas no 351198-20-4 (Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product Name: Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 351198-20-4
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 1089850
• PubChem ID: 11493270
• Update Time: 2025-07-19

Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• ethyl 2-acetyl-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-1-carboxylate
• 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid ethyl ester
• AKOS015964758
• 2-ACETYL-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID ETHYL ESTER
• Ethyl2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• DTXSID30467546
• AGN-PC-00A7LD
• 351198-20-4

• Inchi： 1S/C16H21NO5/c1-5-22-16(19)15-12-9-14(21-4)13(20-3)8-11(12)6-7-17(15)10(2)18/h8-9,15H,5-7H2,1-4H3
• InChI Key： BDWXIHUCIJGQRU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=C(C(=CC=2CCN1C(C)=O)OC)OC)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Research Brief on Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS: 351198-20-4)

Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS: 351198-20-4) is a synthetic compound belonging to the tetrahydroisoquinoline class, which has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The compound's structural features, including the acetyl and dimethoxy substituents, contribute to its reactivity and biological activity. Recent synthetic approaches have focused on optimizing the yield and purity of Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate, with advancements in catalytic methods and green chemistry techniques. For instance, a 2023 study demonstrated the use of palladium-catalyzed reactions to achieve higher efficiency in the synthesis of this compound, reducing the need for hazardous reagents.

In terms of biological activity, preliminary in vitro studies have indicated that Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative pathways. Specifically, it has shown promise as a potential inhibitor of monoamine oxidase (MAO), an enzyme linked to conditions such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's role in cardiovascular research. A 2022 publication reported that derivatives of Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate demonstrated vasodilatory effects in preclinical models, suggesting potential applications in hypertension treatment. The study highlighted the importance of the dimethoxy groups in mediating these effects, opening avenues for structural optimization to enhance efficacy.

Despite these promising findings, challenges remain in the development of Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate-based therapeutics. Issues such as solubility, metabolic stability, and selectivity need to be addressed through further chemical modifications and rigorous testing. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these discoveries into clinically viable candidates.

In conclusion, Ethyl 2-acetyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS: 351198-20-4) represents a versatile scaffold with potential applications in neurology and cardiology. Ongoing research is expected to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for the development of novel drugs. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives.